Bismuth-coated screen-printed electrodes for the simple voltammetric determination of formaldehyde†
Analytical Methods Pub Date: 2022-08-22 DOI: 10.1039/D2AY00876A
Abstract
For the first time, bismuth modified electrodes have been used for the voltammetric detection of formaldehyde (FM). The well-known method of forming formaldehyde hydrazone (FAH) in the presence of hydrazine sulphate was used to convert the hydrated form of FM into its electrochemically active derivative. Various experimental conditions for differential pulse voltammetry were studied to achieve the best analytical performance. The FAH reduction current (FM response) reaches its maximum value at a pH of a phosphate buffer solution of 5.2 ± 0.1 in the presence of 0.09–0.12 M hydrazine sulfate on a bismuth film preliminarily precipitated for 8–12 min from acidic Bi(III) acetate solutions at an electrolysis potential of −1.0 V on the surface of a screen-printed carbon electrode (SPCE). A dendritic-like film structure was created on the SPCE surface. Under the optimized conditions a linear calibration curve over the range of 0.01–5 mg L−1 (0.33–167 μM) FM was achieved, with a detection limit of 0.002 mg L−1 (0.06 μM). The determination of FM in waste water, melt water from snow within the city industrial zone, and a widely used pharmaceutical preparation “Endofalk®” with good results revealed the potential applicability of a bismuth modified SPCE (BiSPCE) for trace analysis.
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